![molecular formula C12H11BrN2O B2933715 1-(2-Bromo-3-methylphenyl)-5-methylpyrazole-3-carbaldehyde CAS No. 2248274-10-2](/img/structure/B2933715.png)
1-(2-Bromo-3-methylphenyl)-5-methylpyrazole-3-carbaldehyde
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Overview
Description
The compound “1-(2-Bromo-3-methylphenyl)-5-methylpyrazole-3-carbaldehyde” is likely to be an organic compound containing a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. The pyrazole ring in this compound is substituted with a methyl group at the 5-position and a carbaldehyde group at the 3-position. Additionally, the compound has a phenyl ring substituted with a bromo group and a methyl group .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the pyrazole ring, possibly through the reaction of a 1,3-diketone with hydrazine. The bromo and methyl substitutions on the phenyl ring could be introduced through electrophilic aromatic substitution reactions .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrazole ring attached to a phenyl ring via a single bond. The pyrazole ring would have a methyl group and a carbaldehyde group attached, while the phenyl ring would have a bromo and a methyl group attached .Chemical Reactions Analysis
The compound could undergo various chemical reactions. The bromo group on the phenyl ring could be replaced by nucleophilic substitution reactions. The aldehyde group could undergo reactions typical of carbonyl compounds, such as nucleophilic addition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure. The presence of the bromo group could increase its molecular weight and possibly its boiling point. The presence of the aldehyde group could make it polar and could affect its solubility .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(2-bromo-3-methylphenyl)-5-methylpyrazole-3-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrN2O/c1-8-4-3-5-11(12(8)13)15-9(2)6-10(7-16)14-15/h3-7H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKQFCAWYKBFCGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2C(=CC(=N2)C=O)C)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Bromo-3-methylphenyl)-5-methylpyrazole-3-carbaldehyde |
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